(4-methyl-3-nitrophenyl)(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (4-methyl-3-nitrophenyl)-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H19N3O3S/c1-13-3-6-15(7-4-13)12-26-19-20-9-10-21(19)18(23)16-8-5-14(2)17(11-16)22(24)25/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: RHVQQINZOUXBQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NCCN2C(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-]
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

The compound contains several functional groups including a nitro group (-NO2), a thioether group (-S-), and an imidazole ring. The presence of these groups suggests that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The presence of an imidazole ring, a nitro group, and a thioether group in the compound suggests that it could have interesting structural features. The imidazole ring is a five-membered ring with two nitrogen atoms, which is often involved in coordination chemistry.

Chemical Reactions Analysis

The nitro group is electron-withdrawing, which could make the compound reactive towards nucleophiles. The thioether group might be susceptible to oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific arrangement of its functional groups. The presence of a nitro group could make the compound relatively polar, while the thioether group could contribute to its lipophilicity.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and reactivity. It could also be interesting to explore its potential applications, for example in medicinal chemistry or materials science.